Cas no 2248306-46-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate
• CAS No: 2248306-46-7
• MF: C₂₀H₁₃NO₄
• MW: 331.321525335312
• CID: 5820902
• PubChem ID: 165978549
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518392
• 2248306-46-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate

• Inchi： 1S/C20H13NO4/c1-12-6-4-10-14-13(12)9-5-11-17(14)20(24)25-21-18(22)15-7-2-3-8-16(15)19(21)23/h2-11H,1H3
• InChI Key： SRXNIRSKRPPGOF-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2=C(C)C=CC=C21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 331.08445790g/mol
• Monoisotopic Mass: 331.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate (CAS No. 2248306-46-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate, with the CAS number 2248306-46-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo-2,3-dihydro-1H-isoindol moiety and a 5-methylnaphthalene-1-carboxylate group. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3-dioxo-2,3-dihydro-1H-isoindol moiety is a common structural feature in many biologically active compounds, particularly those with anti-inflammatory and analgesic properties. This moiety is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the 5-methylnaphthalene-1-carboxylate group further enhances the compound's lipophilicity and cellular permeability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate has shown promise in cancer research. A study published in Cancer Research demonstrated that this compound possesses significant antiproliferative activity against various cancer cell lines. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that the compound could be developed as a potential anticancer agent.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate have also been investigated. Studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for preparing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate has been optimized to improve yield and purity. The synthesis typically involves several steps, including the formation of the isoindole core through cyclization reactions and the subsequent esterification with 5-methylnaphthalene carboxylic acid. Advanced synthetic techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to enhance efficiency and reduce environmental impact.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylnaphthalene-1-carboxylate (CAS No. 2248306-46-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its efficacy in treating inflammatory diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.